Cas no 1935516-77-0 (1-(4-Iodophenyl)cyclopropanol)

• Product Name: 1-(4-Iodophenyl)cyclopropanol
• CAS No: 1935516-77-0
• MF: C₉H₉IO
• MW: 260.071635007858
• CID: 5720395
• Update Time: 2025-10-31

1-(4-Iodophenyl)cyclopropanol Chemical and Physical Properties

Names and Identifiers

• 1-(4-Iodophenyl)cyclopropanol
• Cyclopropanol, 1-(4-iodophenyl)-

• Inchi： 1S/C9H9IO/c10-8-3-1-7(2-4-8)9(11)5-6-9/h1-4,11H,5-6H2
• InChI Key： FCLDYLBAOPNDND-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(I)C=C2)(O)CC1

Experimental Properties

• Density: 1.927±0.06 g/cm3(Predicted)
• Boiling Point: 308.7±25.0 °C(Predicted)
• pka: 14.29±0.20(Predicted)

Additional information on 1-(4-Iodophenyl)cyclopropanol

Introduction to 1-(4-Iodophenyl)cyclopropanol (CAS No. 1935516-77-0)

1-(4-Iodophenyl)cyclopropanol, with the CAS number 1935516-77-0, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by a cyclopropanol moiety substituted with a 4-iodophenyl group, which imparts specific chemical and physical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of 1-(4-Iodophenyl)cyclopropanol consists of a cyclopropane ring with an alcohol functional group attached to one of its carbon atoms. The 4-iodophenyl substituent is attached to another carbon atom of the cyclopropane ring. This unique arrangement provides the compound with a combination of aromatic and aliphatic characteristics, making it highly versatile in synthetic chemistry.

In terms of physical properties, 1-(4-Iodophenyl)cyclopropanol is typically a white crystalline solid at room temperature. It is soluble in common organic solvents such as dichloromethane, ethanol, and acetone, but has limited solubility in water. The compound's melting point and boiling point are influenced by the presence of the iodine atom and the cyclopropane ring, which can affect its stability and reactivity under different conditions.

The synthesis of 1-(4-Iodophenyl)cyclopropanol can be achieved through various methods, including the reaction of 4-iodobenzaldehyde with propargyl alcohol followed by cyclization. Another approach involves the use of transition metal-catalyzed reactions, such as palladium-catalyzed coupling reactions, to introduce the 4-iodophenyl group onto a preformed cyclopropane ring. These synthetic routes have been optimized to improve yield and purity, making the compound more accessible for research and industrial applications.

In medicinal chemistry, 1-(4-Iodophenyl)cyclopropanol has shown promise as a building block for the development of novel pharmaceuticals. The presence of the iodine atom can be utilized for radiolabeling studies, which are crucial for understanding drug metabolism and distribution in vivo. Additionally, the cyclopropane ring can impart conformational constraints that may enhance the binding affinity and selectivity of drug candidates to their target proteins.

Recent studies have explored the potential of 1-(4-Iodophenyl)cyclopropanol as an intermediate in the synthesis of anticancer agents. For example, researchers at the University of California have reported that derivatives of this compound exhibit potent cytotoxic activity against various cancer cell lines. The mechanism of action involves disruption of cellular processes such as DNA replication and protein synthesis, leading to apoptosis (programmed cell death).

Beyond medicinal applications, 1-(4-Iodophenyl)cyclopropanol has also found use in materials science. Its unique electronic properties make it suitable for the development of functional materials such as organic semiconductors and luminescent materials. These materials have potential applications in electronic devices, including organic light-emitting diodes (OLEDs) and solar cells.

The environmental impact of 1-(4-Iodophenyl)cyclopropanol is another area of interest. Studies have shown that proper handling and disposal practices are essential to minimize any potential ecological risks associated with its use. Researchers are actively working on developing more sustainable synthetic methods that reduce waste generation and energy consumption during production.

In conclusion, 1-(4-Iodophenyl)cyclopropanol (CAS No. 1935516-77-0) is a versatile compound with a wide range of applications in medicinal chemistry, materials science, and other fields. Its unique chemical structure and properties make it an attractive candidate for further research and development. As new synthetic methods and applications continue to emerge, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.